[(1R)-2,2-dimethylcyclopropyl]methanol

• IUPAC Name: [(1R)-2,2-dimethylcyclopropyl]methanol
• InChI: InChI=1S/C6H12O/c1-6(2)3-5(6)4-7/h5,7H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key: HCRFKZNNRFJHKW-YFKPBYRVSA-N
• Canonical SMILES: CC1(CC1CO)C
• Isomeric SMILES: CC1(C[C@H]1CO)C
• Molecular Formula: C6H12O
• Molecular Weight: 100.16 g/mol

Description

[(1R)-2,2-Dimethylcyclopropyl]methanol is a chiral cyclopropane derivative characterized by a methanol group attached to a 2,2-dimethylcyclopropane ring. Its molecular formula is C₆H₁₂O, with a molecular weight of 100.16 g/mol (enantiomer data from ). The compound features a single stereocenter at the C1 position of the cyclopropane ring, conferring distinct stereochemical properties critical for applications in asymmetric synthesis.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Below is a detailed comparison of [(1R)-2,2-dimethylcyclopropyl]methanol with key analogs, emphasizing structural variations, physicochemical properties, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Applications	Reference
[(1R)-2,2-dimethylcyclopropyl]methanol	C₆H₁₂O	Methanol group, dimethylcyclopropane	100.16	Chiral synthon, asymmetric synthesis
[1-(Aminomethyl)-2,2-dimethylcyclopropyl]methanol	C₆H₁₃NO	Aminomethyl and methanol groups	115.17	Predicted CCS values for adducts (127.7–139.1 Ų); potential drug design applications
[(1R,3R)-trans-Chrysanthemol]	C₁₀H₁₈O	Additional 2-methyl-1-propenyl group	154.25	Natural product; insect pheromone precursor
2-[2-(2,2-Dichlorovinyl)-3,3-dimethylcyclopropyl]ethanal dimethyl acetal	C₁₂H₂₀Cl₂O₂	Dichlorovinyl, dimethyl acetal	277.19	High-yield intermediate in pyrethroid insecticide synthesis
[(1S,2R)-rel-2-(Hydroxymethyl)cyclopropyl]methanol	C₅H₁₀O₂	Two hydroxymethyl groups	102.13	Diol structure; research applications in stereochemistry
[(1R,3S)-3-(1,3-Dithian-2-yl)-2,2-dimethylcyclopropyl]diphenylmethanol	C₂₂H₂₆OS₂	Dithiane and diphenylmethanol groups	370.55	Crystallographically characterized (monoclinic P2₁); chiral catalyst precursor

Key Differences and Implications

Steric and Electronic Effects

• Substituent Bulk: The addition of a propenyl group in trans-Chrysanthemol (C₁₀H₁₈O) increases steric hindrance compared to the simpler [(1R)-2,2-dimethylcyclopropyl]methanol, influencing its role in biological systems (e.g., insect pheromone activity).
• Polar Functional Groups: The aminomethyl group in [1-(aminomethyl)-2,2-dimethylcyclopropyl]methanol enhances polarity, as evidenced by its predicted collision cross-section (CCS) values for adducts (e.g., [M+H]+: 127.7 Ų). This property may improve solubility in polar solvents, advantageous for drug delivery systems.

Stereochemical Considerations

• Diastereomer Interconversion: highlights that dimethylcyclopropyl metal complexes undergo diastereomer interconversion via a metal-alkane intermediate. This suggests that [(1R)-2,2-dimethylcyclopropyl]methanol’s stereochemical integrity may depend on reaction conditions (e.g., temperature, catalysts).
• Crystal Packing: The dithiane-containing analog (C₂₂H₂₆OS₂) crystallizes in a monoclinic system (space group P2₁) with distinct hydrogen-bonding networks, which could guide the design of chiral crystalline materials.